![molecular formula C25H38N2O5 B6026477 20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate](/img/structure/B6026477.png)
20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate, also known as 16-NOA, is a synthetic steroid compound that has been extensively studied for its potential applications in scientific research. This compound is known for its ability to modulate the activity of various biological pathways, making it a valuable tool for studying the mechanisms of disease and developing new therapeutic strategies.
Mechanism of Action
The mechanism of action of 20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate involves the modulation of various biological pathways, including the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory pathways. It has also been shown to modulate the activity of various transcription factors, including NF-κB and STAT3, which play key roles in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, and the activation of anti-inflammatory pathways, such as the Nrf2 pathway. It has also been shown to modulate the activity of various enzymes, including COX-2 and iNOS, which play key roles in the regulation of inflammation and immune responses.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate in lab experiments is its ability to modulate the activity of various biological pathways, making it a valuable tool for studying the mechanisms of disease and developing new therapeutic strategies. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of 20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate, including the development of new therapeutic strategies for autoimmune diseases and cancer, as well as the study of the mechanisms of disease progression and metastasis. Additionally, future studies may focus on the development of new synthetic analogs of this compound with improved efficacy and reduced toxicity.
Synthesis Methods
The synthesis of 20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate involves several steps, including the conversion of pregnenolone to 16-hydroxy pregnenolone, followed by the conversion of the hydroxyl group to a nitroethyl group. The final step involves the conversion of the nitro group to a hydroxyimino group, resulting in the formation of this compound.
Scientific Research Applications
20-(hydroxyimino)-16-(1-nitroethyl)pregn-5-en-3-yl acetate has been extensively studied for its potential applications in scientific research. It has been shown to modulate the activity of various biological pathways, including the immune system, inflammation, and cancer. This compound has been used to study the mechanisms of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis, as well as the mechanisms of cancer progression and metastasis.
properties
IUPAC Name |
[17-[(E)-N-hydroxy-C-methylcarbonimidoyl]-10,13-dimethyl-16-(1-nitroethyl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H38N2O5/c1-14(26-29)23-20(15(2)27(30)31)13-22-19-7-6-17-12-18(32-16(3)28)8-10-24(17,4)21(19)9-11-25(22,23)5/h6,15,18-23,29H,7-13H2,1-5H3/b26-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOETZVYTDQTIBX-VULFUBBASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=NO)C)C)C)OC(=O)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1CC2C3CC=C4CC(CCC4(C3CCC2(C1/C(=N/O)/C)C)C)OC(=O)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H38N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.